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Compound of Interest

Compound Name: Beryllium sulfate

Cat. No.: B147924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility and

dissolution kinetics of beryllium sulfate. The information is curated for professionals in

research, scientific, and drug development fields, presenting quantitative data, detailed

experimental protocols, and visualizations to elucidate key processes.

Introduction
Beryllium sulfate (BeSO₄) is an inorganic compound that typically exists as a white crystalline

solid in its hydrated forms, most commonly as beryllium sulfate tetrahydrate ([Be(H₂O)₄]SO₄).

[1] Its high aqueous solubility and the unique properties of the beryllium ion (Be²⁺) make it a

subject of interest in various chemical and industrial applications, including the manufacturing

of specialty ceramics and as an intermediate in the production of beryllium metal.[1][2]

Understanding its behavior in aqueous solutions is critical for process optimization, safety, and

potential applications in drug development where beryllium-containing compounds might be

investigated.

Physicochemical Properties
Beryllium sulfate can exist in several hydration states, with the tetrahydrate being the most

common. The anhydrous form can be obtained by heating the hydrated salt.[3] The transition

between these forms is temperature-dependent and influences the material's solubility and

dissolution characteristics.
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Table 1: Physicochemical Properties of Beryllium Sulfate and Its Tetrahydrate

Property
Beryllium Sulfate
(Anhydrous)

Beryllium Sulfate
Tetrahydrate

Formula BeSO₄ BeSO₄·4H₂O

Molar Mass 105.07 g/mol [2] 177.14 g/mol [4]

Appearance White solid[1] White crystalline solid[1]

Density 2.44 g/cm³[1] 1.71 g/cm³[1]

Melting Point 550-600 °C (decomposes)[1] ~110 °C (loses 2 H₂O)[1]

Dehydration -
Dihydrate at ~110°C,

Anhydrous at 400°C[1][5]

Aqueous Solubility
Beryllium sulfate is highly soluble in water, a characteristic driven by the high hydration

energy of the small, highly charged beryllium cation.[1] The solubility is significantly dependent

on temperature.

Temperature Dependence
The aqueous solubility of beryllium sulfate increases with rising temperature. This positive

correlation is typical for salts whose dissolution process is endothermic.

Table 2: Aqueous Solubility of Beryllium Sulfate at Various Temperatures
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Temperature (°C) Solubility ( g/100 mL H₂O)

0 36.2[1]

20 40.0

25 41.3

30 30.5 (as % by weight)[6]

60 54.3[1]

100 89.0 (for Aluminum Sulfate, for comparison)[7]

111 65.2 (as % by weight)[6]

Effect of pH and Hydrolysis
Aqueous solutions of beryllium sulfate are acidic due to the hydrolysis of the hydrated

beryllium ion, [Be(H₂O)₄]²⁺.[1] This ion acts as a weak acid, with a pKa of approximately 5.6.[1]

The hydrolysis reaction can be represented as:

[Be(H₂O)₄]²⁺ + H₂O ⇌ [Be(H₂O)₃(OH)]⁺ + H₃O⁺

This acidic nature means that the pH of the solution will decrease as the concentration of

beryllium sulfate increases. At a pH of 5 or higher, beryllium hydroxide, Be(OH)₂, which is

insoluble in water, can begin to precipitate. The solubility of beryllium sulfate is therefore

highest in acidic conditions and decreases as the pH becomes neutral or alkaline.

Dissolution Kinetics
The dissolution of a solid in a liquid is a dynamic process influenced by several factors. While

specific experimental kinetic data such as dissolution rate constants and activation energies for

beryllium sulfate are not readily available in the literature, the process can be understood

through established theoretical models and by comparison with analogous compounds.

Theoretical Framework: The Noyes-Whitney Equation
The dissolution rate of a solid, under conditions of constant surface area, can be described by

the Noyes-Whitney equation:
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dC/dt = (D * A * (Cs - C)) / (h * V)

Where:

dC/dt is the rate of dissolution

D is the diffusion coefficient of the solute

A is the surface area of the solid

Cs is the saturation solubility of the substance

C is the concentration of the solute in the bulk solution

h is the thickness of the diffusion layer

V is the volume of the solvent

This equation highlights that the dissolution rate is primarily driven by the concentration

gradient (Cs - C) and the surface area of the solid.

Factors Influencing Dissolution Rate
Several physicochemical and environmental factors can influence the dissolution kinetics of

beryllium sulfate:

Particle Size: Smaller particles have a larger surface area-to-volume ratio, which, according

to the Noyes-Whitney equation, leads to a faster dissolution rate.[8]

Temperature: An increase in temperature not only increases the solubility (Cs) of beryllium
sulfate but also increases the diffusion coefficient (D) of the ions, both of which contribute to

a faster dissolution rate.[9]

Agitation: Stirring or agitation of the solvent reduces the thickness of the stagnant diffusion

layer (h) around the solid particles, thereby increasing the dissolution rate.[9]

Hydration State: The anhydrous form of a salt is thermodynamically more active and often

dissolves faster than its hydrated counterparts.[8][10] Therefore, anhydrous beryllium
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sulfate is expected to have a different dissolution rate compared to its tetrahydrate.

pH of the Medium: As beryllium sulfate hydrolysis produces an acidic solution, the pH of

the dissolution medium will influence the overall process. In a buffered system, the

dissolution rate might differ compared to an unbuffered system where the pH changes as

dissolution proceeds.

Comparative Dissolution Kinetics of Other Sulfates
In the absence of specific data for beryllium sulfate, examining the dissolution kinetics of

other water-soluble sulfates can provide insights. For instance, studies on the dissolution of

magnesium sulfate (MgSO₄) and aluminum sulfate (Al₂(SO₄)₃) have been conducted. The

dissolution of magnesium sulfate is also influenced by temperature and agitation. Aluminum

sulfate solutions are also acidic due to hydrolysis, similar to beryllium sulfate.[11][12] The

dissolution rate of aluminum sulfate is affected by factors such as temperature and pH.[13]

These parallels suggest that the dissolution behavior of beryllium sulfate would be similarly

influenced by these key parameters.

Experimental Protocols
This section outlines detailed methodologies for determining the aqueous solubility and

dissolution kinetics of beryllium sulfate.

Determination of Aqueous Solubility (Equilibrium
Method)
This protocol is based on the principle of creating a saturated solution and then measuring the

concentration of the dissolved solute.

Workflow for Solubility Determination
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Preparation

Equilibration

Sampling and Analysis

Calculation

Add excess BeSO4 to a known volume of deionized water in a sealed vessel.

Place vessel in a thermostatically controlled water bath or shaker.

Agitate at a constant temperature for a sufficient time (e.g., 24-48 hours) to ensure equilibrium.

Allow undissolved solid to settle.

Withdraw a clear aliquot of the supernatant using a filtered syringe.

Accurately weigh the aliquot. Alternatively, analyze the concentration of Be2+ in the aliquot using ICP-OES or a similar analytical technique.

Evaporate the solvent and weigh the remaining solid BeSO4.

Calculate solubility in g/100 mL or other desired units.

Click to download full resolution via product page

Caption: Experimental workflow for determining the equilibrium solubility of beryllium sulfate.
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Detailed Steps:

Preparation: Add an excess amount of beryllium sulfate to a known volume of deionized

water in a sealed, temperature-controlled vessel.

Equilibration: Agitate the mixture at a constant temperature for an extended period (e.g., 24-

48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solid.

Sampling: Once equilibrium is established, cease agitation and allow the excess solid to

settle. Carefully withdraw a sample of the clear supernatant using a syringe fitted with a filter

to prevent the transfer of undissolved particles.

Analysis:

Gravimetric Method: Accurately weigh the collected sample, then evaporate the water and

weigh the remaining dry beryllium sulfate. The solubility can be calculated from the mass

of the solute and the initial mass of the water in the sample.

Spectroscopic Method: Dilute the sample to a known volume and analyze the

concentration of beryllium ions using a suitable analytical technique such as Inductively

Coupled Plasma - Optical Emission Spectrometry (ICP-OES).

Repeat: Perform the experiment at various temperatures to determine the temperature

dependence of solubility.

Measurement of Dissolution Kinetics
This protocol describes a method for measuring the rate of dissolution, which can be adapted

using standard dissolution apparatus such as those specified by the United States

Pharmacopeia (USP).

Logical Diagram of Factors Influencing Dissolution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. webqc.org [webqc.org]

2. Beryllium Sulfate | BeSO4 | CID 26077 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Beryllium sulfate - Wikipedia [en.wikipedia.org]

4. Beryllium sulfate tetrahydrate | BeSO4.4H2O | CID 62672 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. BERYLLIUM SULFATE TETRAHYDRATE｜lookchem [lookchem.com]

6. BERYLLIUM SULFATE | 13510-49-1 [chemicalbook.com]

7. acid base - dissociation of aluminum sulfate in water - Chemistry Stack Exchange
[chemistry.stackexchange.com]

8. jigarshahblog.wordpress.com [jigarshahblog.wordpress.com]

9. youtube.com [youtube.com]

10. THE FACTOR AFFECTING DISSOLUTION RATE | PPTX [slideshare.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b147924?utm_src=pdf-body-img
https://www.benchchem.com/product/b147924?utm_src=pdf-custom-synthesis
https://www.webqc.org/compound.php?compound=Beryllium+sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Beryllium-Sulfate
https://en.wikipedia.org/wiki/Beryllium_sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Beryllium-sulfate-tetrahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Beryllium-sulfate-tetrahydrate
https://www.lookchem.com/ProductWholeProperty_LCPL369091.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3506174.htm
https://chemistry.stackexchange.com/questions/47695/dissociation-of-aluminum-sulfate-in-water
https://chemistry.stackexchange.com/questions/47695/dissociation-of-aluminum-sulfate-in-water
https://jigarshahblog.wordpress.com/wp-content/uploads/2015/07/dissolutionfactors.pdf
https://www.youtube.com/watch?v=0SQySg9ShGU
https://www.slideshare.net/slideshow/the-factor-affecting-dissolution-rate-252349203/252349203
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Aluminium sulfate - Wikipedia [en.wikipedia.org]

12. Aluminum Sulfate Explained – Water Treatment, Paper Sizing & More - Allan Chemical
Corporation | allanchem.com [allanchem.com]

13. zenodo.org [zenodo.org]

To cite this document: BenchChem. [Aqueous Solubility and Dissolution Kinetics of Beryllium
Sulfate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147924#aqueous-solubility-and-dissolution-kinetics-
of-beryllium-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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